Cas no 1207294-80-1 ((2-bromoethoxy)cyclopropane)

• Product Name: (2-bromoethoxy)cyclopropane
• CAS No: 1207294-80-1
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD30691064
• CID: 4577401
• PubChem ID: 89453241
• Update Time: 2025-11-12

(2-bromoethoxy)cyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, (2-bromoethoxy)-
• (2-Bromo-ethoxy)-cyclopropane
• (2-bromoethoxy)cyclopropane

• MDL： MFCD30691064
• Inchi： 1S/C5H9BrO/c6-3-4-7-5-1-2-5/h5H,1-4H2
• InChI Key： PUDYLBJWZUNZOR-UHFFFAOYSA-N
• SMILES： C1(OCCBr)CC1

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (2-bromoethoxy)cyclopropane

Recent Advances in the Application of (2-Bromoethoxy)cyclopropane (CAS: 1207294-80-1) in Chemical Biology and Pharmaceutical Research

In recent years, (2-bromoethoxy)cyclopropane (CAS: 1207294-80-1) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane ring and bromoethoxy functional group, has been extensively utilized in the synthesis of novel bioactive molecules and drug candidates. Its unique structural features enable diverse chemical modifications, making it a valuable tool for medicinal chemists and researchers in the field of drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of (2-bromoethoxy)cyclopropane as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers employed a structure-based drug design approach, leveraging the compound's reactivity to introduce various pharmacophores, resulting in potent inhibitors with nanomolar affinity for their target proteins. The study highlights the compound's potential in addressing challenging therapeutic targets, such as those involved in cancer and neurodegenerative diseases.

Further investigations have explored the application of (2-bromoethoxy)cyclopropane in the development of covalent inhibitors. A recent publication in ACS Chemical Biology (2024) detailed its use in the design of irreversible inhibitors for kinases, a class of enzymes implicated in numerous pathological conditions. The bromoethoxy moiety serves as an excellent leaving group, facilitating the formation of covalent bonds with nucleophilic residues in the active site of target kinases. This approach has yielded selective inhibitors with prolonged target engagement, offering promising therapeutic avenues for diseases such as chronic inflammation and autoimmune disorders.

In addition to its role in drug discovery, (2-bromoethoxy)cyclopropane has found applications in chemical biology as a linker for bioconjugation. A study in Bioconjugate Chemistry (2023) reported its use in the site-specific modification of antibodies, enabling the attachment of payloads such as fluorescent dyes and cytotoxic agents. The compound's stability under physiological conditions and its ability to form stable linkages with biomolecules make it an attractive choice for the development of antibody-drug conjugates (ADCs) and other targeted therapies.

The safety and pharmacokinetic properties of (2-bromoethoxy)cyclopropane-derived compounds have also been a subject of recent research. A preclinical study published in European Journal of Pharmaceutical Sciences (2024) evaluated the toxicity and metabolic stability of several derivatives, demonstrating favorable profiles for further development. The findings suggest that these compounds exhibit minimal off-target effects and adequate metabolic stability, supporting their potential as viable drug candidates.

In conclusion, (2-bromoethoxy)cyclopropane (CAS: 1207294-80-1) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its applicability in diverse therapeutic areas, underscores its importance in the field. Ongoing studies are expected to further elucidate its potential, paving the way for innovative therapeutic strategies and novel drug discoveries.